N,N-Dimethyl-N'-(5,6,7,8-tetrahydronaphthalen-2-yl)urea

• CAS No.: 378238-51-8
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 1,1-dimethyl-3-(5,6,7,8-tetrahydronaphthalen-2-yl)urea
• InChI: InChI=1S/C13H18N2O/c1-15(2)13(16)14-12-8-7-10-5-3-4-6-11(10)9-12/h7-9H,3-6H2,1-2H3,(H,14,16)
• InChI Key: LFLFHVSEFYWJED-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC2=C(CCCC2)C=C1

Description

N,N-Dimethyl-N’-(5,6,7,8-tetrahydronaphthalen-2-yl)urea is an organic compound that features a urea moiety attached to a tetrahydronaphthalene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-N’-(5,6,7,8-tetrahydronaphthalen-2-yl)urea typically involves the reaction of N,N-dimethylamine with 5,6,7,8-tetrahydronaphthalene-2-isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under reflux conditions to ensure complete conversion .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-N’-(5,6,7,8-tetrahydronaphthalen-2-yl)urea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

N,N-Dimethyl-N’-(5,6,7,8-tetrahydronaphthalen-2-yl)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N-Dimethyl-N’-(5,6,7,8-tetrahydronaphthalen-2-yl)urea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

• N,N-Dimethyl-5,6,7,8-tetrahydronaphthalen-1-amine
• N,N-Dimethyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide
• 5,5-Dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol

Uniqueness

N,N-Dimethyl-N’-(5,6,7,8-tetrahydronaphthalen-2-yl)urea is unique due to its specific urea moiety attached to the tetrahydronaphthalene ring, which imparts distinct chemical and biological properties compared to its analogs.